Cas no 124596-95-8 (1H-Imidazole-1-propanoic acid, a-methyl-, methyl ester)

• Product Name: 1H-Imidazole-1-propanoic acid, a-methyl-, methyl ester
• CAS No: 124596-95-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1216239
• PubChem ID: 43398324
• Update Time: 2025-04-20

1H-Imidazole-1-propanoic acid, a-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanoic acid, a-methyl-, methyl ester
• 124596-95-8
• Methyl 3-(1H-imidazol-1-yl)-2-methylpropanoate
• AKOS008959431
• SCHEMBL18167013
• HS-6551

• Inchi： 1S/C8H12N2O2/c1-7(8(11)12-2)5-10-4-3-9-6-10/h3-4,6-7H,5H2,1-2H3
• InChI Key： FIZWIUPCPGPMPN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.1Ų